Zomepirac Acyl-O-β-D-glucuronide 2-Propenyl Ester
Zomepirac Acyl-O-β-D-glucuronide 2-Propenyl Ester
Brand Name:
Vulcanchem
CAS No.:
860615-41-4
VCID:
VC0105579
InChI:
InChI=1S/C24H26ClNO9/c1-4-9-33-23(32)22-20(30)19(29)21(31)24(35-22)34-16(27)11-15-10-12(2)17(26(15)3)18(28)13-5-7-14(25)8-6-13/h4-8,10,19-22,24,29-31H,1,9,11H2,2-3H3/t19-,20-,21+,22-,24+/m0/s1
SMILES:
Molecular Formula:
C24H26ClNO9
Molecular Weight:
507.9 g/mol
Zomepirac Acyl-O-β-D-glucuronide 2-Propenyl Ester
CAS No.: 860615-41-4
Cat. No.: VC0105579
Molecular Formula: C24H26ClNO9
Molecular Weight: 507.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 860615-41-4 |
|---|---|
| Molecular Formula | C24H26ClNO9 |
| Molecular Weight | 507.9 g/mol |
| IUPAC Name | prop-2-enyl (2S,3S,4S,5R,6S)-6-[2-[5-(4-chlorobenzoyl)-1,4-dimethylpyrrol-2-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C24H26ClNO9/c1-4-9-33-23(32)22-20(30)19(29)21(31)24(35-22)34-16(27)11-15-10-12(2)17(26(15)3)18(28)13-5-7-14(25)8-6-13/h4-8,10,19-22,24,29-31H,1,9,11H2,2-3H3/t19-,20-,21+,22-,24+/m0/s1 |
| Standard InChI Key | LMOVOVRWRQCXOQ-QMDPOKHVSA-N |
| Isomeric SMILES | CC1=C(N(C(=C1)CC(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)OCC=C)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC1=C(N(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)OCC=C)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl |
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